Cas no 54326-16-8 (5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine)
5-Chloro-2-hydroxypyrimidine is a heterocyclic organic compound featuring a pyrimidine backbone substituted with a chloro group at the 5-position and a hydroxyl group at the 2-position. This structure imparts reactivity suitable for use as a versatile intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the hydroxyl group offers a site for further functionalization, such as etherification or esterification. Its stability under standard conditions and compatibility with common organic solvents make it a practical choice for multistep synthetic routes. The compound is particularly valued in the development of nucleoside analogs and other biologically active molecules, where precise structural modifications are critical.
54326-16-8 structure
Product name:5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine
5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-2-hydroxypyrimidine
- 5-Chloropyrimidin-2(1H)-one
- 2(1H)-PYRIMIDINONE, 5-CHLORO-
- 5-Chloro-2-hydroxypyrimidine
- 5-Chloro-2-hydroxy-pyrimidine
- 5-Chloro-2-hydroxy-pyrimidine · HCl
- 5-chloro-2(1h)-pyrimidinon
- 5-Chloro-2(1H)-pyrimidinone
- 5-Chloro-2(1H)-pyrimidone
- 5-chloro-2-pyrimidinone
- 5-chloropyrimid-2-one
- 5-Chloropyrimidin-2-ol
- 5-Chloropyrimidin-2-one
- 5-Chloro-pyrimidine-2-ol
- ny3000
- 5-Chloro-1H-pyrimidin-2-one
- NY 3000
- 5-CHLORO-2-PYRIMIDINOL
- 2(1H)-PYRIMIDINONE,5-CHLORO-
- PubChem7009
- OCSYCDVQABSEPJ-UHFFFAOYSA-N
- 2-PYRIMIDINOL, 5-CHLORO-
- EINECS 259-106-2
- A7898
- CS-W022366
- DTXSID0068947
- MFCD00129723
- FT-0769315
- 214290-50-3
- 2-Pyrimidinol, 5-chloro- (9CI)
- S38KEL5AQR
- AC-4605
- AKOS006274658
- 54326-16-8
- AB03656
- AKOS017344820
- FT-0603727
- W-105643
- AMY1675
- SCHEMBL2232512
- 5-chloro-2-hydroxypyrimidine, AldrichCPR
- NS00033043
- SCHEMBL8616381
- DS-10669
- DB-024775
- DTXCID6041686
- DB-032198
- 5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine
-
- MDL： MFCD00129723
- Inchi： 1S/C4H3ClN2O/c5-3-1-6-4(8)7-2-3/h1-2H,(H,6,7,8)
- InChI Key： OCSYCDVQABSEPJ-UHFFFAOYSA-N
- SMILES： ClC1C([H])=NC(N([H])C=1[H])=O
Computed Properties
- Exact Mass: 129.99300
- Monoisotopic Mass: 129.993
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 41.5
- Tautomer Count: 2
- XLogP3: 0.1
Experimental Properties
- Color/Form: Gray white solid
- Density: 1.55 g/cm3
- Melting Point: No data available
- Boiling Point: 345.2±34.0 °C at 760 mmHg
- Flash Point: 162.6±25.7 °C
- Refractive Index: 1.632
- PSA: 45.75000
- LogP: 0.42330
5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P280-P305+P351+P338-P310
- Hazard Category Code： 22
- Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,Room Temperature
5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0984972-25g |
5-Chloropyrimidin-2(1H)-one |
54326-16-8 | 95% | 25g |
$500 | 2024-08-02 | |
| abcr | AB277021-10 g |
5-Chloro-2-pyrimidinol; 98% |
54326-16-8 | 10g |
€358.00 | 2022-09-01 | ||
| abcr | AB277021-5 g |
5-Chloro-2-pyrimidinol, 98%; . |
54326-16-8 | 98% | 5 g |
€314.40 | 2023-07-20 | |
| abcr | AB277021-5g |
5-Chloro-2-pyrimidinol, 98%; . |
54326-16-8 | 98% | 5g |
€314.40 | 2025-02-20 | |
| Chemenu | CM121261-25g |
5-Chloropyrimidin-2(1H)-one |
54326-16-8 | 98% | 25g |
$*** | 2023-05-30 | |
| Fluorochem | 080041-25g |
5-Chloro-2-hydroxypyrimidine |
54326-16-8 | 95% | 25g |
￡345.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KT753-200mg |
5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine |
54326-16-8 | 98% | 200mg |
74.0CNY | 2021-07-14 | |
| TRC | C367545-1g |
5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine |
54326-16-8 | 1g |
$ 121.00 | 2023-04-18 | ||
| TRC | C367545-5g |
5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine |
54326-16-8 | 5g |
$ 471.00 | 2023-04-18 | ||
| Apollo Scientific | OR912364-25g |
5-Chloro-2-hydroxypyrimidine |
54326-16-8 | 98% | 25g |
£620.00 | 2025-02-21 |
5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine Related Literature
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1. Regioselectivity in the reactions of aryltri-isopropoxytitanium with pyrimidinones.Frode Rise,Kjell Undheim J. Chem. Soc. Perkin Trans. 1 1985 1997
-
2. 515. Substitution reactions of pyrimidine and its 2- and 4-phenyl derivativesB. Lythgoe,L. S. Rayner J. Chem. Soc. 1951 2323
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3. Phenylation of pyrimidinones using diphenyliodonium saltsStig André Jacobsen,Synne R?dbotten,Tore Benneche J. Chem. Soc. Perkin Trans. 1 1999 3265
-
4. 515. Substitution reactions of pyrimidine and its 2- and 4-phenyl derivativesB. Lythgoe,L. S. Rayner J. Chem. Soc. 1951 2323
-
5. Conversion of N-alkyldiisopropylamines into N,N-bis(5-chloro-3-oxo[1,2]dithiol-4-yl)aminesSusana Barriga,Lidia S. Konstantinova,Carlos F. Marcos,Oleg A. Rakitin,Charles W. Rees,Tomás Torroba,Andrew J. P. White,David J. Williams J. Chem. Soc. Perkin Trans. 1 1999 2237
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:54326-16-8)5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine
Purity:99%/99%
Quantity:25g/5g
Price ($):952.0/212.0